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Compound of Interest

Compound Name: Antimony

Cat. No.: B1241702

The safe and compliant disposal of antimony and its compounds is critical for ensuring
laboratory safety and environmental protection. Antimony is classified as a hazardous waste in
many jurisdictions, necessitating strict adherence to established protocols.[1][2][3] This guide
provides essential procedural information for researchers, scientists, and drug development
professionals on the proper handling and disposal of antimony-containing waste.

Immediate Safety and Handling Protocols

Before beginning any disposal process, ensure all safety precautions are understood and
implemented. When handling antimony waste, especially in powder form, it is crucial to
minimize dust generation.[4]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles or a face shield, and a lab coat.[5][6]

o Ventilation: Handle antimony powders and volatile compounds only under a chemical fume
hood or in a well-ventilated area to avoid inhalation.[5][7]

e Avoid Incompatibilities: Keep antimony waste separate from strong oxidizing agents,
halogens (such as fluorine, chlorine, and bromine), and strong acids (like hydrochloric,
sulfuric, and nitric acid) to prevent violent reactions, fires, and the formation of toxic stibine
gas.[7][8]

Step-by-Step Antimony Disposal Procedure
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Disposal of antimony waste must be carried out in accordance with all federal, state, and local
regulations.[5] The following steps provide a general framework for compliant disposal.

1. Waste ldentification and Characterization

e Accurately identify the waste as containing antimony.

o Characterize the waste form: Is it elemental antimony (solid, powder), an inorganic salt, an
organometallic compound, or a contaminated material (e.g., gloves, wipes, glassware)?

o Determine if it is mixed with other chemicals, particularly solvents.

2. Segregation

e Segregate antimony waste from all other waste streams at the point of generation.

e Do not mix antimony waste with non-hazardous waste.

o Use dedicated, clearly marked containers for antimony waste.

3. Containment and Labeling

e Place antimony waste in a suitable, chemically compatible, and sealable container to
prevent leaks or spills.[9]

» For solids and powders, use a securely sealed container. Ensure powders are not loose to
prevent airborne dust.[8]

e Label the container clearly and accurately. The label should include:

The words "Hazardous Waste"

o

[¢]

The name "Antimony" and the specific compound(s)

[¢]

The associated hazards (e.g., Toxic, Carcinogen)[3]

The date accumulation started.

o

4. Temporary On-Site Storage
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Store sealed waste containers in a designated, secure area away from general laboratory
traffic.[6]

The storage area should be cool, dry, and well-ventilated.[7]
Ensure the storage location is away from incompatible materials.[9]
. Final Disposal

Antimony waste must be disposed of through a licensed professional hazardous waste
disposal service.[4][6]

Never dispose of antimony or its compounds down the drain or in regular trash.[3][8]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup and disposal. They will coordinate with certified waste management contractors.

Some forms of antimony waste, particularly from industrial processes like lead-acid
batteries, may be eligible for recycling through specialized facilities.[10]

Spill and Emergency Procedures
In the event of a spill, treat all cleanup materials as hazardous waste.

Evacuate and Secure: Evacuate non-essential personnel from the immediate area and
control entry.[8]

Ventilate: Ensure the area is well-ventilated.
Cleanup:

o For solid or powder spills, do not dry sweep. Moisten the material first or use a HEPA-filter
vacuum to minimize dust generation.[8]

o Collect all spilled material and cleanup debris (e.g., absorbent pads, contaminated wipes)
and place it into a sealed container for disposal.[8][9]

Decontaminate: Wash the spill area thoroughly after the material has been collected.[9]
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Regulatory Exposure and Environmental Limits

While not disposal limits, the following regulatory values underscore the hazardous nature of
antimony and inform the need for stringent handling and disposal controls.

Agency/Regulation  Type Limit/Value Compound(s)
Permissible Exposure Antimony &
OSHA o 0.5 mg/m3 (8-hr TWA)
Limit (PEL) compounds
Recommended 0.5 mg/m3 (10-hr )
NIOSH o Antimony
Exposure Limit (REL) TWA)
Threshold Limit Value Antimony &
ACGIH 0.5 mg/m3 (8-hr TWA)
(TLV) compounds
Maximum . L
) Antimony (in drinking
EPA Contaminant Level 0.006 mg/L
water)
(MCL)

Data sourced from references[8][11][12]. TWA = Time-Weighted Average.

Visualized Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
antimony waste in a laboratory setting.
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Start: Antimony Waste
Generated

Step 1: Identify &
Characterize Waste
(Solid, Liquid, Contaminated Item)

l

Step 2: Segregate Waste
at Point of Generation

l

Check for Incompatible
Chemicals (Acids, Oxidizers)

None Present

Step 3: Place in Sealed,
Compatible Container

l

Step 4: Label Container
'Hazardous Waste - Antimony'

l

Step 5: Store in Designated,
Secure Area

Step 6: Contact EHS/
Safety Officer for Pickup

l

Step 7: Licensed Contractor
Manages Final Disposal
(Incineration, Landfill, Recycling)

End: Waste Compliantly
Disposed

Click to download full resolution via product page

Caption: Logical workflow for antimony waste disposal.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1241702?utm_src=pdf-body-img
https://www.benchchem.com/product/b1241702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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